
Aicar-13C2,15N: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aicar-13C2,15N

Cat. No.: B12383837 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of Aicar-13C2,15N, a stable isotope-labeled version of the AMP-

activated protein kinase (AMPK) activator, AICAR. This guide details its chemical properties,

biological functions, and relevant experimental protocols, presenting quantitative data in

accessible formats and visualizing key signaling pathways.

Core Compound Specifications
Aicar-13C2,15N is a labeled form of Acadesine (AICAR), an adenosine analog that functions

as a cell-permeable activator of AMPK. The incorporation of stable isotopes allows for its use in

tracer studies and as an internal standard for quantitative analysis by mass spectrometry.

Property Value Source

CAS Number 1609374-70-0 [1][2]

Molecular Formula C₉H₁₄N₄O₅ [3]

Synonyms
Acadesine-13C2,15N; AICA

Riboside-13C2,15N
[1][4]

For the unlabeled compound, AICAR (Acadesine):
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Property Value Source

CAS Number 2627-69-2 [5][6]

Molecular Formula C₉H₁₄N₄O₅ [5]

Molecular Weight 258.2 g/mol [5]

Purity ≥ 98% [5]

Synonyms
Acadesine; AICA Riboside;

NSC 105823
[5][6]

Mechanism of Action and Biological Significance
AICAR is a prodrug that, upon entering the cell, is phosphorylated by adenosine kinase to its

active form, 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP). ZMP is an analog of

adenosine monophosphate (AMP) and allosterically activates AMPK, a key regulator of cellular

energy homeostasis.[7][8]

Activated AMPK plays a crucial role in:

Metabolic Regulation: It stimulates catabolic pathways that generate ATP, such as glucose

uptake and fatty acid oxidation, while inhibiting anabolic pathways that consume ATP, like

protein and lipid synthesis.[7][9]

Cell Growth and Proliferation: AMPK can inhibit the mTOR signaling pathway, a central

regulator of cell growth, and activate the Hippo signaling pathway, which controls organ size

and suppresses tumors.[7][8]

Stem Cell Biology: AICAR has been shown to influence the differentiation and maintenance

of various stem cell types, including embryonic, mesenchymal, and neural stem cells.[5]

Key Signaling Pathways
The biological effects of AICAR are mediated through complex signaling networks. The

following diagrams illustrate the primary pathways influenced by AICAR-induced AMPK

activation.
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Figure 1: Simplified overview of the AICAR-AMPK signaling cascade.
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Figure 2: AMPK-mediated inhibition of the mTOR signaling pathway.

Experimental Protocols
The following sections provide an overview of common experimental designs and

methodologies for studying the effects of AICAR.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12383837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies
Objective: To investigate the cellular effects of AICAR on specific signaling pathways or

metabolic processes.

General Workflow:

In Vitro Experimental Workflow

1. Cell Culture
(e.g., C2C12 myotubes, HepG2)

2. AICAR Treatment
(0.1 - 2.0 mM for 15-60 min)

3. Cell Lysis

4. Analysis
(Western Blot, Metabolic Assays)

Click to download full resolution via product page

Figure 3: A typical workflow for in vitro experiments with AICAR.

Methodologies:

Cell Culture: Specific cell lines (e.g., C2C12 myotubes, MEFs, RPE-1) are cultured under

standard conditions.[8][10]

AICAR Treatment: Cells are treated with AICAR at concentrations typically ranging from 0.1

to 2.0 mM.[10][11] The duration of treatment can vary from minutes to hours depending on

the endpoint being measured.[8][10]
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Western Blot Analysis: To assess the activation of AMPK and its downstream targets, cell

lysates are analyzed by western blotting using antibodies specific for phosphorylated and

total proteins (e.g., p-AMPK, p-ACC, p-S6K1).[10][12]

Metabolic Assays: The effects of AICAR on cellular metabolism can be quantified using

various assays, including glucose uptake measurements, fatty acid oxidation assays, and

oxygen consumption analysis.[9][11]

In Vivo Studies
Objective: To examine the systemic effects of AICAR on metabolism and physiology in animal

models.

General Workflow:

In Vivo Experimental Workflow

1. Animal Model Selection
(e.g., mice, rats)

2. AICAR Administration
(e.g., subcutaneous injection, 300-500 mg/kg)

3. Tissue Collection
(e.g., skeletal muscle, liver)

4. Analysis
(Biochemical assays, Gene expression)

Click to download full resolution via product page

Figure 4: A general workflow for in vivo AICAR studies.
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Methodologies:

Animal Models: Studies are often conducted in mice or rats, including models of obesity and

insulin resistance.[9][12][13]

AICAR Administration: AICAR is typically administered via subcutaneous or intraperitoneal

injection at doses ranging from 300 to 500 mg/kg body weight.[12][13] Chronic studies may

involve daily injections over several weeks.[12][13]

Tissue Analysis: Following treatment, tissues such as skeletal muscle and liver are harvested

for analysis of AMPK activation, gene expression changes, and metabolic parameters.[12]

[14]

Metabolic Measurements: Blood samples can be collected to measure glucose and insulin

levels.[13]

Quantitative Analysis using LC-MS/MS
Objective: To accurately quantify AICAR levels in biological samples.

Methodology:

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method has been developed for the quantitative detection of AICAR in urine.[15]

Sample Preparation: Urine samples are prepared for analysis.

Chromatography: Liquid chromatography is performed with a C18 column and a mobile

phase of water containing 0.1% formic acid.[15]

Mass Spectrometry: Detection and quantification are carried out using a mass spectrometer

in positive ion mode.[15]

Validation: The method is validated for linearity, precision, accuracy, and stability.[15]

Calibration curves are typically linear over a wide concentration range (e.g., 10–10,000

ng/mL).[15]
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This technical guide provides a foundational understanding of Aicar-13C2,15N and its

unlabeled counterpart, AICAR. The provided information on its chemical properties, mechanism

of action, and experimental applications is intended to support researchers in designing and

executing robust scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aicar-13C2,15N: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

